Cas no 111496-01-6 (1,2,4-Triazine-3,5(2H,4H)-dione,2-(3-azido-2,3-dideoxy-b-D-erythro-pentofuranosyl)-6-methyl-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione,2-(3-azido-2,3-dideoxy-b-D-erythro-pentofuranosyl)-6-methyl-
• CAS No: 111496-01-6
• MF: C₉H₁₂N₆O₄
• MW: 268.229380607605
• CID: 188453
• PubChem ID: 451847
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,2-(3-azido-2,3-dideoxy-b-D-erythro-pentofuranosyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,2-(3-azido-2,3-dideoxy-b-D-erythro-pentofuranosyl)-6-methyl-
• 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(3-azido-2,3-dideoxy-beta-D-erythro-pentofuranosyl)-6-methyl-
• 2-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-6-methyl-1,2,4-triazine-3,5-dione
• 3'-N3-6-Aza-dT
• SCHEMBL15642975
• 3'-Azido-3'-deoxy-6-azathymidine
• CHEMBL3392148
• 2-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]-6-methyl-1,2,4-triazine-3,5-dione
• DTXSID70149672
• 111496-01-6

• Inchi： 1S/C9H12N6O4/c1-4-8(17)11-9(18)15(13-4)7-2-5(12-14-10)6(3-16)19-7/h5-7,16H,2-3H2,1H3,(H,11,17,18)/t5-,6+,7+/m0/s1
• InChI Key： MACMXKSWRALLJO-RRKCRQDMSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)N=[N+]=[N-])N1C(NC(C(C)=N1)=O)=O

Computed Properties

• Exact Mass: 268.09200289g/mol
• Monoisotopic Mass: 268.09200289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines